Cas no 51241-40-8 (Benzene, 1-chloro-4-(pentyloxy)-)
51241-40-8 structure
Product Name:Benzene, 1-chloro-4-(pentyloxy)-
CAS No:51241-40-8
MF:C11H15ClO
MW:198.689202547073
CID:362750
PubChem ID:12236160
Update Time:2025-04-19
Benzene, 1-chloro-4-(pentyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-chloro-4-(pentyloxy)-
- 1-chloro-4-pentoxybenzene
- AKOS014093501
- DTXSID20481756
- 1-CHLORO-4-(PENTYLOXY)BENZENE
- 4-Chlorophenol, n-pentyl ether
- 51241-40-8
- KMJKRZURJKJWSC-UHFFFAOYSA-N
- SCHEMBL6907235
-
- Inchi: 1S/C11H15ClO/c1-2-3-4-9-13-11-7-5-10(12)6-8-11/h5-8H,2-4,9H2,1H3
- InChI Key: KMJKRZURJKJWSC-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)OCCCCC
Computed Properties
- Exact Mass: 198.08125
- Monoisotopic Mass: 198.0811428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, 1-chloro-4-(pentyloxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1737095-1g |
1-Chloro-4-(pentyloxy)benzene |
51241-40-8 | 98% | 1g |
¥3390.00 | 2024-05-11 |
Benzene, 1-chloro-4-(pentyloxy)- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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